Cas no 744242-05-5 (6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 744242-05-5
• MF: C₁₃H₁₈N₂OS₂
• MW: 282.424820423126
• CID: 3106876
• PubChem ID: 2097915
• Update Time: 2025-06-11

6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-mercapto-3-(3-methylbutyl)thieno[2,3-d]pyrimidin-4(3H)-one
• 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• EN300-09029
• 744242-05-5
• CHEMBL1511583
• Z56974793
• REGID_for_CID_2097915
• SMR000377324
• MLS000772753
• 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 6-ethyl-3-(3-methylbutyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• CS-0348474
• 6-Ethyl-3-isopentyl-2-mercaptothieno[2,3-d]pyrimidin-4(3h)-one
• AKOS016549471
• HMS2711I10

• Inchi： 1S/C13H18N2OS2/c1-4-9-7-10-11(18-9)14-13(17)15(12(10)16)6-5-8(2)3/h7-8H,4-6H2,1-3H3,(H,14,17)
• InChI Key： DVQAGGSBKSJPCJ-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2=C1NC(N(C2=O)CCC(C)C)=S

Computed Properties

• Exact Mass: 282.08605555Da
• Monoisotopic Mass: 282.08605555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 744242-05-5, specifically named as 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the thienopyrimidine class, a scaffold that has garnered significant attention due to its diverse pharmacological properties and potential applications in drug discovery. The structural complexity of this molecule, characterized by its fused thieno and pyrimidine rings, along with various substituents such as ethyl and 3-methylbutyl groups, contributes to its unique chemical and biological profile.

Recent advancements in medicinal chemistry have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. The presence of a sulfur atom in the 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one structure introduces electrophilic centers that can participate in various biochemical interactions. These interactions are crucial for modulating biological pathways, making this compound a promising candidate for further investigation.

One of the most compelling aspects of this molecule is its potential role in targeting specific enzymes and receptors involved in diseases such as cancer and inflammation. The thieno[2,3-d]pyrimidin-4-one core has been extensively studied for its ability to inhibit kinases and other enzymes that play a pivotal role in cell signaling. For instance, studies have shown that derivatives of this scaffold can interfere with the activity of tyrosine kinases, which are often overactive in cancer cells. The 6-ethyl and 3-(3-methylbutyl) substituents further enhance the molecule's binding affinity by optimizing its spatial orientation within the active site of target proteins.

The sulfur-containing moiety in 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one also contributes to its reactivity and bioavailability. Sulfur-based compounds are well-known for their ability to form stable bonds with biological molecules, making them effective scaffolds for drug design. Moreover, the sulfur atom can undergo various chemical transformations, allowing for the synthesis of a wide range of analogs with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where optimization of potency and selectivity is critical.

In recent years, computational methods have played a pivotal role in understanding the behavior of complex molecules like 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. Molecular docking simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations not only help in identifying potential binding sites but also provide insights into the mechanisms of action. By leveraging advanced computational tools, researchers can accelerate the drug discovery process and reduce the time required for experimental validation.

Experimental studies have further validated the therapeutic potential of thienopyrimidine derivatives. In vitro assays have demonstrated that compounds similar to 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one can inhibit the growth of various cancer cell lines by disrupting key signaling pathways. Additionally, preclinical studies have shown promising results in animal models, indicating that these molecules can effectively target tumors without significant side effects. These findings underscore the importance of continued research into this class of compounds.

The synthesis of 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one presents unique challenges due to its complex structure. However, modern synthetic techniques have made it possible to produce this compound with high purity and yield. Multi-step synthetic routes often involve cyclization reactions that form the thienopyrimidine core followed by functional group modifications to introduce the ethyl and 3-methylbutyl groups. The sulfur atom is typically incorporated during one of these steps through reactions such as thioether formation or oxidation processes.

The development of novel synthetic methodologies is an ongoing area of research in chemical biology. Innovations in catalysis and green chemistry have enabled more efficient and sustainable production processes for complex molecules like 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. For instance, transition metal-catalyzed reactions have been employed to facilitate key bond-forming steps under mild conditions. These advancements not only improve yields but also minimize waste generation, aligning with global efforts towards sustainable chemistry.

The pharmacokinetic properties of 6-ethyl-3-(3-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one are another critical aspect that influences its therapeutic potential. Studies have shown that modifications at specific positions on the thienopyrimidine ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties through structure-based drug design (SBDD), researchers can enhance bioavailability and reduce toxicity.

Future directions in research on thienopyrimidine derivatives include exploring their potential as dual-action agents—molecules that target multiple disease pathways simultaneously. This approach has shown great promise in treating complex diseases where multiple mechanisms contribute to pathology. Additionally，investigating combination therapies involving 6-ethyl, 。